Cas no 188935-31-1 (1,3,4-Thiadiazole-2,5-dicarboxylic acid)

• Product Name: 1,3,4-Thiadiazole-2,5-dicarboxylic acid
• CAS No: 188935-31-1
• MF: C₄H₂N₂O₄S
• MW: 174.135
• MDL: MFCD30610188
• CID: 4461174
• Update Time: 2025-06-12

1,3,4-Thiadiazole-2,5-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2,5-dicarboxylic acid

• MDL： MFCD30610188

Additional information on 1,3,4-Thiadiazole-2,5-dicarboxylic acid

Introduction to 1,3,4-Thiadiazole-2,5-dicarboxylic acid (CAS No. 188935-31-1)

1,3,4-Thiadiazole-2,5-dicarboxylic acid, identified by the chemical abstracts service number CAS No. 188935-31-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its versatile structural framework and potential biological activities. This compound belongs to the thiadiazole class, which is characterized by a sulfur atom incorporated into a six-membered ring containing two nitrogen atoms. The presence of two carboxylic acid groups at the 2 and 5 positions enhances its reactivity, making it a valuable intermediate in the synthesis of various pharmacologically relevant molecules.

The thiadiazole core is a well-documented scaffold in medicinal chemistry, known for its broad spectrum of biological activities. These activities include antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The structural features of thiadiazole derivatives contribute to their ability to interact with biological targets such as enzymes and receptors, thereby modulating cellular processes. In particular, 1,3,4-thiadiazole-2,5-dicarboxylic acid has been explored for its potential in developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated the design of more effective thiadiazole-based drugs. The carboxylic acid functionalities in 1,3,4-thiadiazole-2,5-dicarboxylic acid provide multiple sites for chemical modification, allowing for the creation of derivatives with tailored biological properties. For instance, studies have shown that incorporating additional pharmacophores at these positions can enhance binding affinity and selectivity towards specific targets.

In the realm of drug discovery, 1,3,4-thiadiazole-2,5-dicarboxylic acid has been utilized as a key building block in the synthesis of inhibitors targeting enzymes involved in cancer progression. Notably, thiadiazole derivatives have demonstrated inhibitory effects on kinases and other enzymes that play crucial roles in signal transduction pathways. The carboxylic acid groups can be further functionalized to introduce additional interactions with these targets, potentially leading to more potent and selective inhibitors.

Moreover, the material science applications of 1,3,4-thiadiazole-2,5-dicarboxylic acid are equally noteworthy. Its ability to form coordination complexes with metal ions has been explored in the development of luminescent materials and catalysts. These complexes exhibit unique optical properties that make them suitable for applications in sensors and optoelectronic devices. The versatility of this compound underscores its importance not only in pharmaceuticals but also in advanced materials.

The synthesis of 1,3,4-thiadiazole-2,5-dicarboxylic acid typically involves multi-step organic reactions starting from readily available precursors. One common synthetic route involves the condensation of thiosemicarbazide with diethyl oxalate followed by cyclization under acidic conditions. This method provides a straightforward pathway to obtain the desired product with high yield and purity. However, alternative synthetic strategies have also been reported to address specific challenges such as regioselectivity and scalability.

Recent research has highlighted the importance of green chemistry principles in the synthesis of heterocyclic compounds like 1,3,4-thiadiazole-2,5-dicarboxylic acid. Efforts have been made to develop solvent-free or aqueous-based synthetic protocols that minimize waste and energy consumption. These approaches align with global initiatives aimed at sustainable chemical manufacturing and environmental protection.

The pharmacological evaluation of 1,3,4-thiadiazole-2,5-dicarboxylic acid and its derivatives has revealed promising results in preclinical studies. For example，in vitro assays have demonstrated its ability to inhibit the growth of various cancer cell lines by disrupting critical cellular processes such as proliferation and apoptosis. Additionally，animal models have provided insights into its potential therapeutic efficacy against tumors without significant toxicity.

In conclusion,1，3，4-Thiadiazole-2，5-dicarboxylic acid (CAS No．188935－31－1) is a multifaceted compound with significant potential in both pharmaceuticals and materials science．Its unique structural features，including the thiadiazole core and carboxylic acid functionalities，make it a valuable scaffold for drug discovery．Recent advancements in synthetic methodologies and computational biology continue to expand its applications，making it an exciting area for future research．